molecular formula C9H9IO B8397457 2-(4-Iodophenyl)-2-methyloxirane CAS No. 70991-80-9

2-(4-Iodophenyl)-2-methyloxirane

Cat. No.: B8397457
CAS No.: 70991-80-9
M. Wt: 260.07 g/mol
InChI Key: YOYSWHLCLLYKSO-UHFFFAOYSA-N
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Description

2-(4-Iodophenyl)-2-methyloxirane is a useful research compound. Its molecular formula is C9H9IO and its molecular weight is 260.07 g/mol. The purity is usually 95%.
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Properties

CAS No.

70991-80-9

Molecular Formula

C9H9IO

Molecular Weight

260.07 g/mol

IUPAC Name

2-(4-iodophenyl)-2-methyloxirane

InChI

InChI=1S/C9H9IO/c1-9(6-11-9)7-2-4-8(10)5-3-7/h2-5H,6H2,1H3

InChI Key

YOYSWHLCLLYKSO-UHFFFAOYSA-N

Canonical SMILES

CC1(CO1)C2=CC=C(C=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 30 g of dimethyl sulfide in 30 ml of acetonitrile was added dropwise over a period of 30 minutes 30 g of dimethyl sulfate, while maintaining the temperature at 40° to 50° C., and the mixture was stirred for one hour at the same temperature. The reaction mixture was cooled to 25° C. and mixed with 30 g of 4-iodoacetophenone and 90 ml of acetonitrile. While stirring, 13.2 g of sodium methoxide was added to the mixture and stirring was continued for a further 30 minutes at room temperature to complete the reaction. Thereafter, the dimethyl sulfide and acetonitrile were removed by distillation, and to the residue were added 120 ml of cyclohexane and 120 ml of water, after which the mixture was thoroughly shaken. The organic layer was separated, dried over anhydrous magnesium sulfate, and freed from the solvent by distillation under reduced pressure to obtain 31.5 g (99% yield) of oily 2-(4-iodophenyl)-2-methyloxirane having a melting point of 44°-45° C.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
90 mL
Type
solvent
Reaction Step Two
Name
sodium methoxide
Quantity
13.2 g
Type
reactant
Reaction Step Three

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